Cas no 5361-46-6 (Benzo[b]quinolizin-5-ium-10-sulfonate)
5361-46-6 structure
Product Name:Benzo[b]quinolizin-5-ium-10-sulfonate
CAS No:5361-46-6
MF:C13H9NO3S
MW:259.280462026596
CID:938841
PubChem ID:5015174
Update Time:2025-04-19
Benzo[b]quinolizin-5-ium-10-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]quinolizin-5-ium-10-sulfonate
- 10-Sulfoacridiziniumbetain
- 10-Sulfo-acridizinium-betain
- NSC98856
- DTXSID60407531
- NSC-98856
- 5361-46-6
-
- Inchi: 1S/C13H9NO3S/c15-18(16,17)13-6-3-4-10-9-14-7-2-1-5-11(14)8-12(10)13/h1-9H
- InChI Key: CKSDZSQTNRVQEA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C2C=[N+]3C=CC=CC3=CC2=1)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 260.0382
- Monoisotopic Mass: 259.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7A^2
- XLogP3: 2.7
Experimental Properties
- PSA: 58.47
- LogP: 2.56340
Benzo[b]quinolizin-5-ium-10-sulfonate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5361-46-6 (Benzo[b]quinolizin-5-ium-10-sulfonate) Related Products
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